Cas no 76535-33-6 (Nonacosane, 7-methyl-)

Nonacosane, 7-methyl- structure
Nonacosane, 7-methyl- structure
Product Name:Nonacosane, 7-methyl-
CAS No:76535-33-6
MF:C30H62
MW:422.813290119171
CID:537621
PubChem ID:527072
Update Time:2025-04-19

Nonacosane, 7-methyl- Chemical and Physical Properties

Names and Identifiers

    • Nonacosane, 7-methyl-
    • 7-methylnonacosane
    • 7-methyl-nonacosane
    • DTXSID60335769
    • 76535-33-6
    • YWNHSHLIXCZRHQ-UHFFFAOYSA-N
    • LMFA11000512
    • Inchi: 1S/C30H62/c1-4-6-8-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-27-29-30(3)28-26-9-7-5-2/h30H,4-29H2,1-3H3
    • InChI Key: YWNHSHLIXCZRHQ-UHFFFAOYSA-N
    • SMILES: C(C)(CCCCCC)CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 422.48546
  • Monoisotopic Mass: 422.485151978g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 26
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 16.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.806
  • Boiling Point: 492°C at 760 mmHg
  • Flash Point: 192.2°C
  • Refractive Index: 1.45
  • PSA: 0
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